Cas no 171346-86-4 (2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine)

• Product Name: 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine
• CAS No: 171346-86-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD09971796
• CID: 1074423
• PubChem ID: 28307251
• Update Time: 2025-10-28

2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine
• 2-{7-methylimidazo[1,2-a]pyridin-3-yl}ethanamine
• 3-(2-aminoethyl)-7-methyl-imidazo[1,2-A]pyridine
• AG-A-32035
• aminoethylmethylimidazoApyridine
• CTK7E7611
• SBB089073
• SureCN9234953
• IMidazo[1,2-a]pyridine-3-ethanaMine, 7-Methyl-
• 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethan-1-amine
• AKOS005073793
• MFCD09971796
• J-506181
• SS-3901
• SCHEMBL9234953
• 171346-86-4
• DTXSID80651271

• MDL： MFCD09971796
• Inchi： 1S/C10H13N3/c1-8-3-5-13-9(2-4-11)7-12-10(13)6-8/h3,5-7H,2,4,11H2,1H3
• InChI Key： NHRRUJYZVFEKRA-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=CC1=NC=C2CCN

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine

2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine: A Comprehensive Overview

2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine is a structurally unique compound with the CAS registry number 171346-86-4. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with significant applications in various fields, including pharmaceuticals and materials science. The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic system that imparts unique electronic properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine scaffold. This is often achieved through cyclization reactions involving appropriate precursors such as o-phenylenediamine derivatives. The introduction of the methyl group at the 7-position and the ethanamine side chain at the 3-position are critical steps that determine the compound's final structure and reactivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most notable applications of 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine is in the field of drug discovery. The compound's ability to act as a ligand for various biological targets has been extensively studied. For instance, research published in 2023 highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. The methyl substitution at the 7-position was found to significantly enhance the compound's binding affinity and selectivity for specific receptor subtypes.

In addition to its pharmacological applications, 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalysis and metalloorganic frameworks (MOFs). A study conducted in early 2024 demonstrated that this compound could serve as an effective ligand for palladium-catalyzed cross-coupling reactions, offering improved catalytic activity compared to traditional ligands.

The electronic properties of imidazo[1,2-a]pyridine derivatives also make them attractive candidates for optoelectronic applications. Recent research has focused on their use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine into OLED structures has been shown to enhance device efficiency by optimizing charge transport properties. This highlights the versatility of this compound across multiple disciplines.

From a structural perspective, imidazo[1,2-a]pyridine is characterized by its fused five-membered and six-membered rings containing nitrogen atoms at specific positions. The methyl group at position 7 introduces steric effects that can influence both chemical reactivity and biological activity. Similarly, the ethanamine side chain at position 3 provides additional functionality, enabling further chemical modifications or interactions with biological systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of imidazo[1,2-a]pyridine derivatives like CAS No. 171346-86-4. Density functional theory (DFT) calculations have revealed that the nitrogen atoms within the ring system contribute significantly to conjugation effects, which are crucial for determining optical and electronic properties. These findings have been instrumental in guiding synthetic efforts toward tailored compounds with desired functionalities.

In conclusion, CAS No. 171346-86-4, or 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine, represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and optoelectronics. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.